Cas no 2649053-42-7 (2,4-Dichloro-5-isocyanatopyridine)

• Product Name: 2,4-Dichloro-5-isocyanatopyridine
• CAS No: 2649053-42-7
• MF: C₆H₂Cl₂N₂O
• MW: 188.998878955841
• CID: 5569605
• PubChem ID: 165594456
• Update Time: 2023-07-11

2,4-Dichloro-5-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• 2649053-42-7
• 2,4-dichloro-5-isocyanatopyridine
• EN300-1592456
• 2,4-Dichloro-5-isocyanatopyridine

• Inchi： 1S/C6H2Cl2N2O/c7-4-1-6(8)9-2-5(4)10-3-11/h1-2H
• InChI Key： SZERNIUDDCNYRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1N=C=O)Cl

Computed Properties

• Exact Mass: 187.9544181g/mol
• Monoisotopic Mass: 187.9544181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.3Ų